Cas no 53552-97-9 (Benzoic acid, 2,3-dichloro-5-[(dibutylamino)sulfonyl]-)

• Product Name: Benzoic acid, 2,3-dichloro-5-[(dibutylamino)sulfonyl]-
• CAS No: 53552-97-9
• MF: C₁₅H₂₁Cl₂NO₄S
• MW: 382.30254149437
• CID: 1583360
• Update Time: 2024-09-12

Benzoic acid, 2,3-dichloro-5-[(dibutylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-dichloro-5-[(dibutylamino)sulfonyl]-

• Inchi： 1S/C15H21Cl2NO4S/c1-3-5-7-18(8-6-4-2)23(21,22)11-9-12(15(19)20)14(17)13(16)10-11/h9-10H,3-8H2,1-2H3,(H,19,20)
• InChI Key： MLEDUWMQLLZNJH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N(CCCC)CCCC)(=O)=O)=CC(Cl)=C1Cl

Computed Properties

• Exact Mass: 381.05703

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 511.6±60.0 °C(Predicted)
• PSA: 74.68
• pka: 2.10±0.25(Predicted)